Cas no 1581552-31-9 (2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride)

• Product Name: 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride
• CAS No: 1581552-31-9
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 4606988
• Update Time: 2025-06-30

2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride
• 2-ethoxy-N-(3-piperidyl)benzamide:hydrochloride
• 2-ethoxy-N-(3-piperidyl)benzamide

• Inchi： 1S/C14H20N2O2.ClH/c1-2-18-13-8-4-3-7-12(13)14(17)16-11-6-5-9-15-10-11;/h3-4,7-8,11,15H,2,5-6,9-10H2,1H3,(H,16,17);1H
• InChI Key： IAGDHTXMVMKVCK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OCC)(=O)NC1CNCCC1.Cl

Additional information on 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride

Introduction to 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride (CAS No. 1581552-31-9)

2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1581552-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, characterized by its benzamide core structure functionalized with an ethoxy group and a piperidine moiety. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical and pharmacological applications.

The structural configuration of 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride positions it as a promising candidate for further investigation in medicinal chemistry. The presence of the piperidine ring introduces a nitrogen-rich scaffold, which is frequently exploited in drug design due to its ability to interact with biological targets such as enzymes and receptors. Additionally, the benzamide moiety is well-documented for its role in modulating biological pathways, including inflammation and pain signaling.

In recent years, there has been a surge in research focusing on the development of novel amide-based compounds for therapeutic purposes. The unique combination of substituents in 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride makes it an intriguing subject for studying its potential pharmacological effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The ethoxy group, in particular, has been shown to influence the compound's binding affinity and metabolic stability, which are critical factors in drug efficacy.

The pharmaceutical industry has increasingly leveraged computational modeling and high-throughput screening techniques to identify lead compounds with desirable pharmacokinetic properties. 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride has been subjected to virtual screening protocols to assess its interaction with target proteins. These studies have highlighted its potential as a scaffold for designing next-generation therapeutics. The compound's ability to modulate enzyme activity without significant off-target effects makes it a valuable asset in drug discovery pipelines.

Moreover, the synthesis of 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride has been optimized to ensure high yield and purity, which are essential for preclinical and clinical investigations. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the target molecule with minimal side products. This attention to synthetic detail ensures that researchers working with this compound can rely on consistent quality for their experimental studies.

The biological activity of 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride has been further explored through in vitro assays. These experiments have revealed that the compound exhibits dose-dependent inhibition of specific enzymes, suggesting its utility as an inhibitor in therapeutic contexts. For instance, it has shown promise in reducing the activity of enzymes involved in oxidative stress pathways, which are implicated in aging-related diseases and chronic conditions. The piperidine ring's interaction with amino acid residues in these enzymes appears to be key to its inhibitory effect.

Recent advancements in metabolomics have provided insights into how 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride is processed within biological systems. Metabolic studies indicate that the compound undergoes biotransformation via Phase II conjugation pathways, leading to the formation of glucuronide and sulfate derivatives. These metabolites are typically excreted via renal or biliary routes, suggesting a favorable pharmacokinetic profile. Understanding these metabolic pathways is crucial for predicting drug clearance rates and potential drug-drug interactions.

The potential therapeutic applications of 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride extend beyond enzyme inhibition. Emerging research suggests that this compound may also modulate signaling pathways associated with cell proliferation and differentiation. These effects could make it relevant for treating conditions involving abnormal cell growth, such as certain types of cancer. The benzamide moiety's ability to engage with transcription factors and signaling intermediates has opened new avenues for exploring its role in disease modulation.

In conclusion, 2-Ethoxy-N-piperidin-3-ylbenzamide hydrochloride (CAS No. 1581552-31-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis has been refined to meet high standards of purity and yield, while preclinical studies continue to uncover its potential therapeutic benefits. As research progresses, this compound is poised to contribute valuable insights into drug design and development, particularly in addressing complex diseases associated with enzyme dysfunction and metabolic imbalances.